Cas no 20575-57-9 (Calycosin)

• Product Name: Calycosin
• CAS No: 20575-57-9
• MF: C₁₆H₁₂O₅
• MW: 284.263484954834
• MDL: MFCD00210598
• CID: 51583
• PubChem ID: 329773327
• Update Time: 2026-01-21

Calycosin Chemical and Physical Properties

Names and Identifiers

• Calycosin
• 7,3'-Dihydroxy-4'-methoxyisoflavone
• 7-hydroxy-3-(3-hydroxy-4-methoxyphenyl)-4H-chromen-4-one
• 7-hydroxy-3-(3-hydroxy-4-methoxyphenyl)chromen-4-one
• CALYCOSIN(AS)
• CALYCOSIN(AS) PrintBack
• Cyclosin
• 3',7-dihydroxy-4'-methoxyisoflavone
• 3',7-Dihydroxy-4'-methoxy-isoflavone
• 3'-hydroxyformononetin
• 7,3'-dihydroxy-4'-methoxyisoflavanon-2-ene
• 7,5'-dihydroxy-4'-methoxyisoflavone
• 3′,7-Dihydroxy-4′-methoxy-isoflavone
• 3′-Hydroxyformononetin
• [ "" ]
• 09N3E8P7TA
• 7-hydroxy-3-(3-hydroxy-4-methoxy-phenyl)chromen-4-one
• 7-hydroxy-3-(3-hydroxy-4-methoxyphenyl)-4H-1-benzopyran-4-one
• 4H-1-Benzopyran-4-one, 7-hydroxy-3-(3-hydroxy-4-methoxyphenyl)-
• 3'-hydroxy-formononetin
• SCH
• Q-100254
• CALYCOSIN [USP-RS]
• C01562
• FT-0630465
• A814711
• CS-3715
• MFCD00210598
• MEGxp0_001325
• ZZAJQOPSWWVMBI-UHFFFAOYSA-N
• CHEMBL241608
• s9038
• LMPK12050056
• LS-14468
• HY-N0519
• Q5024637
• BRD-K05039497-001-01-6
• UNII-09N3E8P7TA
• B0005-464342
• CHEBI:17793
• SCHEMBL73013
• MLS000876988
• HMS2268B05
• DTXSID70174580
• NCGC00169494-01
• SMR000440659
• ACon1_000650
• 3-Hydroxyformononetin
• BCP28682
• CALYCOSIN (CONSTITUENT OF ASTRAGALUS) [DSC]
• HSDB 8109
• 20575-57-9
• AKOS015896719
• ?CALYCOSIN
• AC-8043
• ConMedNP.1263
• ConMedNP.1262
• 3',7-Dihydroxy 4'-methoxyisoflavone
• MLSMR
• DB-045290
• CALYCOSIN (CONSTITUENT OF ASTRAGALUS)
• calycosin (OLD)
• DTXCID6097071
• CALYCOSIN (USP-RS)

• MDL： MFCD00210598
• Inchi： 1S/C16H12O5/c1-20-14-5-2-9(6-13(14)18)12-8-21-15-7-10(17)3-4-11(15)16(12)19/h2-8,17-18H,1H3
• InChI Key： ZZAJQOPSWWVMBI-UHFFFAOYSA-N
• SMILES： O1C=C(C(C2C=CC(=CC1=2)O)=O)C1C=CC(=C(C=1)O)OC

Computed Properties

• Exact Mass: 284.06800
• Monoisotopic Mass: 284.06847348 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76
• Molecular Weight: 284.26
• XLogP3: 2.4

Experimental Properties

• Color/Form: Powder
• Melting Point: No data available
• Boiling Point: 536.8℃ at 760mmHg
• Flash Point: 205.7±23.6 °C
• Solubility: methanol: soluble1mg/mL, clear, colorless
• PSA: 79.90000
• LogP: 2.87980
• Vapor Pressure: 2.4X10-10 mm Hg at 25 °C (est)

Calycosin Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 3'-hydroxy,4'-methoxyisoflavonoids
• Isoflavones
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Calycosin

Calycosin (CAS No. 20575-57-9): A Comprehensive Overview of Its Biochemical Significance and Recent Research Developments

Calycosin, identified by its Chemical Abstracts Service (CAS) number CAS No. 20575-57-9, is a naturally occurring flavonoid derivative primarily found in several species of the genus Calycophyllum and other plants. This compound has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its diverse biological activities and potential therapeutic applications. Flavonoids, a class of polyphenolic compounds, are well-known for their antioxidant, anti-inflammatory, and antimicrobial properties, making Calycosin a subject of extensive research.

The chemical structure of Calycosin features a flavone backbone with a hydroxyl group at the 5-position and a methyl group at the 7-position, along with additional hydroxyl substitutions that contribute to its unique pharmacological profile. Its molecular formula is C₁₅H₁₀O₆, and it typically exists in a glycosidic form, enhancing its solubility and bioavailability. The glycosidic bond is often located at the 7-OH position, forming calycoside derivatives that are more prevalent in natural sources.

In recent years, Calycosin has been the focus of numerous studies investigating its role in modulating various biological pathways. One of the most compelling areas of research has been its potential as an anti-cancer agent. Preclinical studies have demonstrated that Calycosin can induce apoptosis in several cancer cell lines by inhibiting key signaling pathways such as the PI3K/Akt and MAPK cascades. Furthermore, its ability to suppress the expression of anti-apoptotic proteins like Bcl-2 has been observed, suggesting its mechanism involves promoting programmed cell death in malignant cells.

The anti-inflammatory properties of Calycosin have also been extensively studied. Research indicates that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. These effects are partly attributed to its ability to modulate nuclear factor kappa B (NF-κB) signaling, a central regulator of inflammatory responses. By downregulating NF-κB activity, Calycosin helps to mitigate the inflammatory cascade, thereby alleviating symptoms associated with chronic inflammatory diseases.

Molecular mechanisms underlying Calycosin’s bioactivity:

The pharmacological effects of Calycosin are mediated through multiple molecular targets. Its interaction with estrogen receptors (ERs), particularly ERβ, has been a focal point in recent research. Studies suggest that Calycosin acts as a selective estrogen receptor modulator (SERM), exhibiting estrogenic effects in certain tissues while demonstrating anti-estrogenic effects in others. This dual action makes it a promising candidate for developing treatments for hormone-sensitive conditions such as breast cancer and osteoporosis.

In addition to its estrogen receptor activity, Calycosin has been shown to exert neuroprotective effects. Oxidative stress and inflammation are key contributors to neurodegenerative diseases like Alzheimer's and Parkinson's disease. By scavenging reactive oxygen species (ROS) and inhibiting inflammatory enzymes such as COX-2 and iNOS, Calycosin helps protect neuronal cells from damage. Preclinical trials have also indicated its potential role in enhancing cognitive function by improving synaptic plasticity and reducing amyloid-beta aggregation.

The antimicrobial properties of Calycosin have not been overlooked either. Research has demonstrated its efficacy against various bacterial and fungal strains, including multidrug-resistant pathogens. The mechanism behind this activity involves disrupting bacterial cell membranes and inhibiting essential metabolic pathways. These findings open up possibilities for developing novel antimicrobial agents based on natural flavonoids like Calycosin.

Clinical trials and future prospects:

The synthesis and modification of Calycosin derivatives remain an active area of research aimed at enhancing their bioavailability and therapeutic efficacy. Glycosylation strategies have been employed to improve solubility, while structural modifications have focused on enhancing binding affinity to target receptors. Advances in biotechnology have also enabled the production of Calycosin through microbial fermentation or plant cell culture systems, offering sustainable alternatives to traditional extraction methods.

In conclusion, Calycosin (CAS No. 20575-57-9) is a multifaceted flavonoid with significant potential in pharmaceutical applications. Its diverse biological activities span anti-cancer, anti-inflammatory, neuroprotective, and antimicrobial effects, making it a valuable compound for further exploration. With ongoing research uncovering new mechanisms of action and innovative delivery systems being developed, Calycosin holds promise as a therapeutic agent for various human diseases.